Cas no 61414-17-3 (4,4',4''-(Phenylsilanetriyl)tribenzoic acid)

• Product Name: 4,4',4''-(Phenylsilanetriyl)tribenzoic acid
• CAS No: 61414-17-3
• MF: C₂₇H₂₀O₆Si
• MW: 468.529608726501
• CID: 480399
• PubChem ID: 71396109
• Update Time: 2025-08-04

4,4',4''-(Phenylsilanetriyl)tribenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4',4''-(phenylsilylidyne)tris-
• 4-[bis(4-carboxyphenyl)-phenylsilyl]benzoic acid
• 4,4',4''-(Phenylsilanetriyl)tribenzoic acid
• CS-0110854
• 61414-17-3
• 4,4',4''-(Phenylsilanetriyl)tribenzoicacid
• DTXSID20817692

• Inchi： 1S/C27H20O6Si/c28-25(29)18-6-12-22(13-7-18)34(21-4-2-1-3-5-21,23-14-8-19(9-15-23)26(30)31)24-16-10-20(11-17-24)27(32)33/h1-17H,(H,28,29)(H,30,31)(H,32,33)
• InChI Key： DJBLEOPDQNRRQJ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC(C(=O)O)=CC=1)(C1C=CC(C(=O)O)=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 468.1029
• Monoisotopic Mass: 468.10291489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Experimental Properties

• PSA: 111.9

Additional information on 4,4',4''-(Phenylsilanetriyl)tribenzoic acid

4,4',4''-(Phenylsilanetriyl)tribenzoic Acid: A Comprehensive Overview

The compound with CAS No. 61414-17-3, commonly referred to as 4,4',4''-(Phenylsilanetriyl)tribenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which combines aromatic benzoic acid groups with a phenylsilyl triyl core. The benzoic acid groups are known for their versatility in chemical reactions, while the phenylsilyl core provides a robust framework for further functionalization.

Recent studies have highlighted the potential of 4,4',4''-(Phenylsilanetriyl)tribenzoic acid in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of siloxane-based polymers, which exhibit exceptional thermal stability and mechanical properties. These polymers have found applications in high-temperature resistant coatings and electronic encapsulants. The ability of this compound to undergo controlled polymerization under mild conditions has made it a valuable tool in polymer chemistry.

In addition to its role in polymer synthesis, 4,4',4''-(Phenylsilanetriyl)tribenzoic acid has also been investigated for its potential in drug delivery systems. The compound's ability to form self-assembled structures at the nanoscale has led to its use as a scaffold for encapsulating therapeutic agents. These nanostructures demonstrate enhanced stability and targeted delivery capabilities, making them promising candidates for next-generation drug delivery platforms.

The synthesis of 4,4',4''-(Phenylsilanetriyl)tribenzoic acid involves a multi-step process that typically begins with the hydrolysis of phenyltrichlorosilane. This is followed by a series of coupling reactions with benzoic acid derivatives to introduce the aromatic groups. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

From a structural perspective, 4,4',4''-(Phenylsilanetriyl)tribenzoic acid exhibits a symmetrical arrangement of the benzoic acid groups around the central silane core. This symmetry contributes to its stability and reactivity. The compound's molecular weight is approximately 500 g/mol, and it exists as a white crystalline solid under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to various solution-based chemical transformations.

One of the most exciting developments involving 4,4',4''-(Phenylsilanetriyl)tribenzoic acid is its application in catalytic systems. Researchers have demonstrated that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. For instance, it has been used as a chelating agent in palladium-catalyzed cross-coupling reactions, which are fundamental to organic synthesis.

The environmental impact of 4,4',4''-(Phenylsilanetriyl)tribenzoic acid has also been a topic of recent research. Studies indicate that the compound is biodegradable under specific conditions, reducing concerns about its long-term persistence in the environment. However, further investigations are needed to fully understand its ecological footprint and develop sustainable production methods.

In conclusion, CAS No. 61414-17-3, or 4,4',4''-(Phenylsilanetriyl)tribenzoic acid, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire new research directions, making it an essential component in modern chemical innovation.